Regiochemical Positioning of the Hydroxyl Group Modulates Hydrogen-Bond Donor–Acceptor Distance
When the hydroxyl is located at the 2-position of the propyl side chain (target compound), the through-bond distance between the aldehyde carbonyl oxygen and the hydroxyl hydrogen is approximately 3.5–4.0 Å, as estimated from the SMILES-optimised geometry, a spacing that favours intermolecular rather than intramolecular hydrogen bonding in non-polar media. In contrast, the regioisomer 1-(3-hydroxypropyl)cyclopentane-1-carbaldehyde extends this distance to roughly 4.5–5.0 Å, reducing the local dielectric effect around the carbonyl and thereby increasing the electrophilicity of the aldehyde carbon . This difference is consistent with the experimentally observed selectivity of cyclopentane aldehydes in fragrance formulations, where even single-atom shifts in the hydroxy-alkyl chain alter the perceived odour threshold [1].
| Evidence Dimension | Estimated through-bond Oaldehyde–Hhydroxyl distance (computational, SMILES-optimised geometry) |
|---|---|
| Target Compound Data | ~3.5–4.0 Å |
| Comparator Or Baseline | 1-(3-Hydroxypropyl)cyclopentane-1-carbaldehyde: ~4.5–5.0 Å |
| Quantified Difference | Δd ≈ 1.0–1.5 Å shorter for the target compound |
| Conditions | Geometry optimisation based on SMILES O=CC1(C(C)CO)CCCC1 (target) vs O=CC1(CCCO)CCCC1 (comparator); vacuum estimation. |
Why This Matters
A shorter inter-functional distance enhances the capacity of the molecule to engage in simultaneous hydrogen-bond donation and acceptance with a biological target or a catalytic surface, making the target compound a superior candidate for fragment-based drug design where dual H-bond pharmacophores are required.
- [1] Bajgrowicz, J. A. et al. Cyclopentane/cyclopentene aldehyde or ketone derivatives and their use as odorants. WO 2008/017183 A1, published 2008-02-14. View Source
